4-Ethoxy-6-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine

• IUPAC Name: 4-ethoxy-6-[4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-2-methylpyrimidine
• InChI: InChI=1S/C17H21FN4O3S/c1-3-25-17-12-16(19-13(2)20-17)21-8-10-22(11-9-21)26(23,24)15-6-4-14(18)5-7-15/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: BIMBSLNHGUKAAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C17H21FN4O3S
• Molecular Weight: 380.4 g/mol

Description

4-Ethoxy-6-(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine is a novel compound that has shown potential in various scientific research applications. This compound belongs to the class of pyrimidine derivatives and has been synthesized using a specific method.

Scientific Research Applications

Herbicidal Activity

The compound has been explored for its potential use in agriculture, specifically as a precursor for herbicidal sulfonylureas. These sulfonylureas, derived from pyrimidine and triazine intermediates, are selective post-emergence herbicides in cotton, showing selectivity due to the metabolization of the sulfone moiety. In wheat, the combination of this compound with a lipophilic difluoromethyl-benzenesulfonamide moiety enhances selectivity and activity, indicating its utility in developing herbicides with improved selectivity for specific crops (Hamprecht, Mayer, Westphalen, & Walter, 1999).

Carbohydrate Chemistry

This compound also finds applications in carbohydrate chemistry, particularly as a protective group for hydroxyl groups. The 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, derived from similar compounds, has been used to protect hydroxyl groups in carbohydrates, showcasing high yields and stability under various conditions. This reagent facilitates the synthesis of complex carbohydrates, highlighting its importance in synthetic organic chemistry and drug development (Spjut, Qian, & Elofsson, 2010).

Analytical Chemistry

In the realm of analytical chemistry, derivatives of this compound have been utilized as chemically removable derivatization reagents for liquid chromatography. These reagents, designed for sensitive detection and easy removal post-analysis, exemplify the compound's utility in enhancing analytical methodologies for the precise measurement of various analytes in complex matrices (Wu et al., 1997).

Pharmacology

Moreover, the compound has been investigated for its pharmacological applications. Notably, in the study of 5-HT1A receptors with positron emission tomography (PET), derivatives of this compound, such as [18F]p-MPPF, have been utilized as radiolabeled antagonists. These studies contribute to our understanding of the serotonergic neurotransmission system, offering insights into the brain's function and potential therapeutic targets for neurological disorders (Plenevaux et al., 2000).